Cas no 1806190-80-6 (5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1806190-80-6
• MF: C₉H₄BrF₆NO₃
• MW: 368.027382850647
• CID: 4845290
• Update Time: 2025-06-09

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H4BrF6NO3/c10-1-3-2-17-6(20-9(14,15)16)5(8(11,12)13)4(3)7(18)19/h2H,1H2,(H,18,19)
• InChI Key： MJRICZOJPSUAQP-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)(F)F)=C1C(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid: A Comprehensive Overview

5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid is a highly specialized organic compound with the CAS number 1806190-80-6. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry and materials science due to their unique electronic properties and potential applications in drug design. The structure of this compound is characterized by a pyridine ring substituted with a bromomethyl group at position 5, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 3, along with a carboxylic acid group at position 4. These substituents confer the molecule with distinct electronic and steric properties, making it an intriguing subject for both academic and industrial research.

The synthesis of 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation or reduction processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the introduction of the bromomethyl group onto the pyridine ring. Similarly, the installation of trifluoromethoxy and trifluoromethyl groups often relies on advanced fluorination techniques, such as those involving fluorinating agents like TBAF (tetrabutylammonium fluoride) or electrophilic fluorination reagents.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The presence of electron-withdrawing groups like trifluoromethoxy and trifluoromethyl substituents enhances the lipophilicity and metabolic stability of the molecule, which are desirable properties for orally active drugs. Recent studies have explored the use of this compound as a precursor for designing inhibitors targeting various enzyme systems, including kinases and proteases. For example, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them valuable candidates for anticancer drug development.

In addition to its pharmaceutical applications, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid has also been investigated for its potential in materials science. The pyridine ring's ability to coordinate with metal ions makes it an attractive component for constructing metal-organic frameworks (MOFs) and coordination polymers. Recent research has demonstrated that this compound can serve as a versatile ligand for synthesizing MOFs with high surface area and porosity, which are ideal for gas storage and catalytic applications.

From a mechanistic standpoint, the reactivity of this compound is heavily influenced by its substituents. The bromomethyl group at position 5 acts as an electron-donating group through resonance, while the trifluoromethoxy and trifluoromethyl groups exert strong electron-withdrawing effects through both inductive and resonance mechanisms. This interplay between electron-donating and electron-withdrawing groups creates a unique electronic environment on the pyridine ring, which can be exploited in various chemical transformations. For instance, recent studies have highlighted its utility in Suzuki-Miyaura coupling reactions, where the bromide substituent serves as a leaving group to form biaryl structures with high regioselectivity.

The carboxylic acid functionality at position 4 adds another layer of versatility to this compound. It can be readily converted into esters or amides through standard organic transformations, enabling further functionalization and diversification of its chemical properties. This feature has been leveraged in recent research to develop bioconjugates for targeted drug delivery systems. For example, researchers have successfully conjugated this compound with peptide sequences to create molecules that selectively bind to specific cellular receptors, thereby enhancing their therapeutic efficacy.

From an analytical perspective, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid presents some challenges due to its complex structure and multiple functional groups. Advanced analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are commonly employed to confirm its identity and characterize its molecular geometry. Recent advancements in computational chemistry have also enabled detailed molecular modeling studies of this compound, providing insights into its electronic structure and reactivity patterns.

In conclusion, 5-(Bromomethyl)-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-4-carboxylic acid is a multifaceted compound with significant potential in various fields of chemistry. Its unique structure endows it with versatile chemical properties that make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new applications and improve synthetic methodologies for this compound, it is likely to play an increasingly important role in both academic and industrial settings.